Tsugafolin
Overview
Description
Tsugafolin is a natural product found in Goniothalamus gardneri, Abies spectabilis, and other organisms with data available.
Scientific Research Applications
1. Potential Anti-inflammatory Effects
Tsugafolin, found in Ganoderma tsugae, exhibits potential anti-inflammatory properties. Research indicates that Ganoderma tsugae supplementation could alleviate bronchoalveolar inflammation in airway sensitization and challenge models in mice. This suggests possible therapeutic applications in allergic asthma due to its ability to decrease infiltration of inflammatory cells and secretion of inflammatory mediators into lung and airway tissues (Lin et al., 2006).
2. Antitumor Properties
Studies have found that extracts of Ganoderma tsugae, which contain compounds including tsugafolin, inhibit the proliferation of colorectal cancer cells. This inhibition is achieved by accumulating cells in the G(2)/M phase of the cell cycle, potentially through the downregulation of cyclin A and B1 and the upregulation of p21 and p27. This offers insights into the possible therapeutic use of Ganoderma tsugae for treating colorectal cancer (Hsu et al., 2008).
3. Role in Forest Ecology
Research on forest ecology, specifically in Picea-Tsuga forests, indicates that tsugafolin may be a component influencing understory vegetation dynamics and forest succession. The study of these forests, including the long-term response of understory vegetation to stand density, can provide valuable insights into ecological processes and forest management strategies (Alaback & Herman, 1988).
4. Flavor Components in Functional Foods
Ganoderma tsugae, containing tsugafolin, has been studied for its non-volatile flavor components, which are important in the formulation of nutraceuticals and functional foods. These studies focus on the nutritional and sensory aspects, highlighting its role in the food industry (Tseng et al., 2005).
5. Immunomodulatory Activities
Ganoderma tsugae, through its components like tsugafolin, has shown potential in immunomodulation. Comparative studies of various Ganoderma species indicate that their extracts, including those from Ganoderma tsugae, possess immunomodulatory activities, influencing the proliferation of mouse splenic lymphocytes. This is significant for understanding the potential use of these extracts in immune system modulation (Yue et al., 2006).
properties
Product Name |
Tsugafolin |
|---|---|
Molecular Formula |
C17H16O5 |
Molecular Weight |
300.3 g/mol |
IUPAC Name |
7-hydroxy-5-methoxy-2-(4-methoxyphenyl)-2,3-dihydrochromen-4-one |
InChI |
InChI=1S/C17H16O5/c1-20-12-5-3-10(4-6-12)14-9-13(19)17-15(21-2)7-11(18)8-16(17)22-14/h3-8,14,18H,9H2,1-2H3 |
InChI Key |
KFGFEKHSEPSVNO-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)C2CC(=O)C3=C(O2)C=C(C=C3OC)O |
Canonical SMILES |
COC1=CC=C(C=C1)C2CC(=O)C3=C(O2)C=C(C=C3OC)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
